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Compound of Interest

Compound Name: 5-Aminopentan-2-one

Cat. No.: B3263374

CAS Number: 3732-10-3

This technical guide provides a comprehensive overview of the known properties, potential
applications, and synthetic considerations for 5-Aminopentan-2-one. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Properties

5-Aminopentan-2-one is a bifunctional organic molecule containing both a primary amine and
a ketone functional group. This unique structure makes it a valuable intermediate in various
chemical syntheses. While experimentally determined physicochemical data is limited in
publicly available literature, computed properties provide valuable insights.

Physicochemical Data

The following table summarizes the key physicochemical properties of 5-Aminopentan-2-one.
It is important to note that most of this data is computationally derived.
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Property Value Source
CAS Number 3732-10-3 N/A
Molecular Formula CsH1:NO PubChem[1]
Molecular Weight 101.15 g/mol PubChem[1]
IUPAC Name 5-aminopentan-2-one PubChem[1]
Boiling Point Not available N/A

Melting Point Not available N/A

Density Not available N/A
Solubility Not available N/A

XLogP3 -0.7 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 3 PubChem[1]

Spectroscopic and Reactivity Insights

Detailed experimental spectroscopic data such as NMR, IR, and mass spectrometry for 5-
Aminopentan-2-one are not readily available in the surveyed literature. However, its reactivity
can be inferred from its functional groups.

The primary amine group is nucleophilic and basic, readily reacting with electrophiles such as
acyl chlorides, anhydrides, and aldehydes. The ketone group is electrophilic at the carbonyl
carbon and can undergo nucleophilic addition reactions, including reactions with organometallic
reagents or cyanides. The presence of both functionalities allows for intramolecular reactions to
form cyclic structures, such as imines, under appropriate conditions.

Synthesis and Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of 5-Aminopentan-2-one are
not extensively documented in readily accessible sources, a general synthetic strategy can be
proposed based on established organic chemistry principles.

A plausible synthetic route could involve the Gabriel synthesis or reductive amination starting
from a suitable precursor. The following diagram illustrates a hypothetical workflow for its
synthesis.

Hypothetical Synthesis Workflow for 5-Aminopentan-2-one
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Caption: Hypothetical synthesis workflow for 5-Aminopentan-2-one.
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A detailed experimental protocol for a related compound, 5-aminopentan-2-ol, suggests that
precursors like 5-chloropentan-2-one could be utilized in its synthesis[2]. A similar starting
material could likely be adapted for the synthesis of 5-aminopentan-2-one.

Applications in Drug Development and Medicinal
Chemistry

The bifunctional nature of 5-Aminopentan-2-one makes it a potential building block in the
synthesis of more complex molecules, including pharmaceutical agents. While specific
examples detailing the use of 5-Aminopentan-2-one are scarce, related aminopentane
structures are known to be used in drug discovery[3]. For instance, derivatives of
aminopentanes are utilized as intermediates in the synthesis of various therapeutic agents.

The logical relationship for its potential application in drug discovery is outlined below.

Role of 5-Aminopentan-2-one in Drug Discovery

A ) Chemical Modification o P Biological Screening S
g A(nB"m&?: g tgﬂ)sk)o ne (e.g., acy]ation, alkylation, '\? ("\\llilisgol‘r;]b;gl?;gfs (e.g., enzyme assays, .Lﬁ?%’g;a;gﬁngfs Lead Optimization
reductive amination) cell-based assays)

Click to download full resolution via product page

Caption: Logical workflow for the use of 5-Aminopentan-2-one in drug discovery.

Safety and Handling

Specific GHS hazard classifications for 5-Aminopentan-2-one are not readily available.
However, based on the properties of similar amino alcohols and ketones, it should be handled
with care in a well-ventilated laboratory, and appropriate personal protective equipment (PPE),
including gloves and safety glasses, should be worn. For related compounds like 5-
aminopentan-2-ol, hazards include flammability and the potential to cause severe skin burns
and eye damage[4].
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Conclusion

5-Aminopentan-2-one is a chemical compound with potential as a versatile intermediate in
organic synthesis, particularly for the development of novel pharmaceutical agents. While there
is a notable lack of experimentally determined data for its physical and spectral properties, its
chemical reactivity can be inferred from its structure. Further research is warranted to fully
characterize this compound and explore its applications in medicinal chemistry and materials
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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